2-Bromo-5-methylphenol
Cat. No. B088109
Key on ui cas rn:
14847-51-9
M. Wt: 187.03 g/mol
InChI Key: WWGPJMNOBVKDQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([OH:9])[cH:4][c:5]([CH3:8])[cH:6][cH:7]1.[Cl:10][CH2:11][CH2:12][CH2:13][O:14][CH3:15]>>[Br:1][c:2]1[c:3]([O:9][CH2:11][CH2:12][CH2:13][O:14][CH3:15])[cH:4][c:5]([CH3:8])[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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Cc1ccc(Br)c(O)c1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COCCCCl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COCCCOc1cc(C)ccc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
